Cas no 1803758-90-8 (2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride
• CAS No: 1803758-90-8
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 5007100
• Update Time: 2025-05-25

2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-2-6(11)3-8(7(5)4-10)14(9,12)13/h2-3,11H,1H3
• InChI Key： MBMRWYLLWGOSDS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C)C=1C#N)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.7
• Topological Polar Surface Area: 86.5

Additional information on 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride

Introduction to 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride (CAS No. 1803758-90-8) and Its Emerging Applications in Chemical Biology

The compound 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride, identified by the CAS number 1803758-90-8, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique combination of functional groups—specifically the cyano, hydroxyl, and sulfonyl chloride moieties—makes it a versatile intermediate for synthesizing a wide array of biologically active molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its role in contemporary research, emphasizing recent advancements and applications.

From a structural perspective, 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride belongs to the class of benzenesulfonyl chlorides, which are well-documented for their reactivity in nucleophilic substitution reactions. The presence of a cyano group at the 2-position introduces electrophilic character, enhancing its participation in condensation and coupling reactions. Meanwhile, the hydroxyl group at the 5-position and the methyl group at the 3-position contribute to steric and electronic modulation, influencing its overall reactivity. These features make it an invaluable building block for medicinal chemists seeking to develop novel scaffolds.

In synthetic chemistry, 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride is typically prepared through the sulfonylation of 2-cyano-5-hydroxy-3-methylbenzoic acid using thionyl chloride or phosphorus pentachloride. This method leverages the carboxylic acid functionality of the precursor to form the corresponding sulfonyl chloride derivative. The reaction is often performed under reflux conditions to ensure high yield and purity, with careful attention paid to moisture control due to the sensitivity of sulfonyl chlorides to hydrolysis.

Recent studies have highlighted the utility of 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride in the development of enzyme inhibitors. For instance, researchers have explored its incorporation into peptidomimetics designed to target proteases involved in inflammatory pathways. The sulfonyl chloride moiety allows for facile introduction of amide linkages, enabling the creation of peptidomimetic cores with enhanced stability and bioavailability. Preliminary data suggest that derivatives of this compound exhibit promising inhibitory activity against certain proteases, making them candidates for further pharmacological investigation.

Another emerging application lies in its use as a precursor for synthesizing heterocyclic compounds. The cyano group can undergo reduction or conversion into other functionalities such as carboxylic acids or amides, while the hydroxyl group serves as a handle for etherification or esterification reactions. These transformations open doors to constructing complex heterocycles that mimic natural products or drug-like entities. Notably, recent publications have demonstrated its role in generating substituted indoles and benzothiophenes, which are known for their diverse biological activities.

The versatility of 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride extends to material science as well. Its ability to participate in cross-coupling reactions makes it suitable for modifying polymers or surfaces with functional groups that can interact with biological molecules. For example, researchers have utilized this compound to introduce sulfonyl chloride functionalities onto polymer backbones, creating materials with tunable surface properties for drug delivery applications. Such innovations underscore its broad utility beyond traditional pharmaceuticals.

In conclusion, 2-Cyano-5-hydroxy-3-methylbenzenesulfonyl chloride (CAS No. 1803758-90-8) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic pathways and applications, from enzyme inhibition to material science. As research continues to uncover new methodologies and targets, this compound is poised to play an increasingly pivotal role in advancing both academic and industrial projects within these fields.